Cas no 1091156-50-1 (3-methoxy-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}benzamide)

• Product Name: 3-methoxy-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}benzamide
• CAS No: 1091156-50-1
• MF: C₂₁H₂₅NO₄
• MW: 355.42750620842
• CID: 5871420
• PubChem ID: 27449392
• Update Time: 2025-08-05

3-methoxy-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-[[4-(2-methoxyphenyl)oxan-4-yl]methyl]benzamide
• 3-methoxy-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}benzamide
• VU0493715-1
• AKOS024507073
• F5327-0374
• 3-methoxy-N-((4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)benzamide
• 1091156-50-1

• Inchi： 1S/C21H25NO4/c1-24-17-7-5-6-16(14-17)20(23)22-15-21(10-12-26-13-11-21)18-8-3-4-9-19(18)25-2/h3-9,14H,10-13,15H2,1-2H3,(H,22,23)
• InChI Key： QMYJSWPTVQNYTC-UHFFFAOYSA-N
• SMILES： C(NCC1(C2=CC=CC=C2OC)CCOCC1)(=O)C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 355.17835828g/mol
• Monoisotopic Mass: 355.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 56.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-methoxy-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}benzamide

3-methoxy-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}benzamide: A Promising Candidate in Modern Medicinal Chemistry

3-methoxy-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}benzamide represents a novel class of benzamide derivatives with potential applications in targeted drug delivery and pharmacological modulation. This compound, identified by its CAS number 1091156-50-1, is structurally characterized by a benzamide core functionalized with a 3-methoxy group and a complex oxan-4-yl linker. The molecular architecture of this compound is designed to enhance bioavailability while maintaining selective target engagement in cellular pathways.

Recent advancements in computational drug design have highlighted the importance of structure-activity relationship (SAR) studies for optimizing the pharmacokinetic profile of benzamide derivatives. The presence of the 2-methoxyphenyl group in the oxan-4-yl linker contributes to the compound's hydrophobicity, which is critical for improving cell membrane permeability. This feature is particularly relevant in the development of oral therapeutics for chronic diseases such as inflammatory disorders and neurodegenerative conditions.

Experimental studies published in 2023 have demonstrated that 3-methoxy-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}benzamide exhibits selective inhibition of kinase targets associated with cellular proliferation. The compound's ability to modulate signal transduction pathways makes it a promising candidate for precision medicine applications. Researchers have also explored its anti-inflammatory potential through in vitro assays, where it showed significant cytotoxicity against pro-inflammatory cytokine-producing cells.

The oxan-4-yl moiety in this compound plays a dual role in enhancing its drug-like properties. It not only acts as a chelating agent for metal ions but also provides a flexible scaffold for conformational optimization. This structural feature is particularly advantageous for multitarget drug design, where the compound can simultaneously interact with multiple protein targets to achieve synergistic therapeutic effects.

Comparative studies with other benzamide derivatives have revealed that 3-methoxy-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}benzamide demonstrates superior metabolic stability in in vivo models. This property is attributed to the steric hindrance provided by the 3-methoxy group, which reduces enzyme-mediated degradation. Such stability is critical for ensuring therapeutic efficacy in patients requiring long-term treatment.

Recent in silico screening campaigns have identified potential target proteins for this compound, including proteins involved in tumor progression and immune checkpoint regulation. These findings align with the growing trend of targeted therapy in oncology, where drugs are designed to act on specific molecular pathways rather than broadly affecting cellular functions.

The 2-methoxyphenyl group in the oxan-4-yl linker has been shown to enhance the compound's lipophilicity, which is a key factor in determining drug penetration across biological membranes. This property is particularly important for central nervous system (CNS) drugs, where blood-brain barrier permeability is a major challenge in drug development.

Studies on the toxicological profile of 3-methoxy-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}benzamide have indicated that the compound exhibits low acute toxicity in animal models. This safety profile is attributed to its selective binding to target proteins and minimal interaction with non-target organs. These findings are crucial for the development of safe and effective therapeutics for clinical use.

The benzamide core of this compound is also being explored for its potential in drug conjugation technologies. By attaching targeting ligands to the benzamide group, researchers aim to enhance the compound's specificity for certain cell types. This approach is particularly relevant in the field of personalized medicine, where therapies are tailored to individual patient needs.

Current research efforts are focused on optimizing the synthetic route for 3-methoxy-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}benzamide to improve its scalability and cost-effectiveness. The development of efficient asymmetric catalytic methods has been a key area of investigation, as it allows for the precise synthesis of the oxan-4-yl linker with minimal byproducts.

The 3-methoxy group in this compound also contributes to its hydrophilic properties, which are essential for solubility optimization in pharmaceutical formulations. This is particularly important for oral dosage forms, where aqueous solubility is a critical factor in drug absorption and bioavailability.

Overall, 3-methoxy-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}benzamide represents a significant advancement in the field of medicinal chemistry. Its unique structural features and pharmacological properties make it a promising candidate for the development of novel therapeutics targeting a wide range of pathological conditions.